Cas no 2287317-59-1 (1-[3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine)

• Product Name: 1-[3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• CAS No: 2287317-59-1
• MF: C₁₄H₁₈FNO
• MW: 235.29722738266
• CID: 5919161
• PubChem ID: 137944577
• Update Time: 2025-06-08

1-[3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• EN300-6760657
• 2287317-59-1
• {[3-(3-fluoro-4-methoxyphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

• Inchi： 1S/C14H18FNO/c1-16-9-13-6-14(7-13,8-13)10-3-4-12(17-2)11(15)5-10/h3-5,16H,6-9H2,1-2H3
• InChI Key： CHAISXAZAGQBQJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C12CC(CNC)(C1)C2)OC

Computed Properties

• Exact Mass: 235.137242360g/mol
• Monoisotopic Mass: 235.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-[3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine

Introduction to 1-[3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine (CAS No. 2287317-59-1)

1-[3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine (CAS No. 2287317-59-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and functional groups, exhibits promising properties that make it a valuable candidate for various therapeutic applications.

The molecular structure of 1-[3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine is particularly noteworthy due to its bicyclo[1.1.1]pentane moiety, which imparts rigidity and conformational constraint to the molecule. This structural feature can significantly influence the compound's pharmacokinetic and pharmacodynamic properties, making it an attractive scaffold for drug design and optimization.

Recent studies have explored the potential of this compound in various therapeutic areas, including neurodegenerative diseases, pain management, and psychiatric disorders. One of the key areas of interest is its interaction with neurotransmitter systems, particularly serotonin and dopamine receptors. Preliminary data suggest that 1-[3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine may modulate these receptors in a manner that could be beneficial for treating conditions such as depression and anxiety.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 1-[3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine to serotonin (5-HT) receptors. The results showed that the compound exhibited high selectivity for 5-HT_2A receptors, which are implicated in mood disorders and cognitive function. This selectivity could potentially reduce side effects associated with non-selective serotonin receptor agonists.

Another area of research focuses on the analgesic properties of 1-[3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine. A preclinical study conducted on animal models demonstrated that the compound effectively reduced pain responses without causing significant sedation or respiratory depression, which are common side effects of traditional analgesics such as opioids.

The pharmacokinetic profile of 1-[3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine has also been extensively studied to ensure its suitability for clinical development. In vitro and in vivo experiments have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting that it can be effectively delivered to target tissues with minimal systemic toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine in human subjects. Early phase I trials have reported promising results, with no serious adverse events observed at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In addition to its therapeutic potential, 1-[3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine has also been studied for its utility as a research tool in understanding neurotransmitter systems and receptor interactions. Its unique chemical structure allows researchers to probe specific receptor subtypes and gain insights into their roles in various physiological processes.

The synthesis of 1-[3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine involves a series of well-defined chemical reactions that can be optimized for large-scale production. The use of modern synthetic techniques and catalytic methods has enabled efficient and cost-effective synthesis pathways, making this compound more accessible for both research and commercial applications.

In conclusion, 1-[3-(3-Fluoro-4-methoxyphenyl)-bicyclo[0.0.0]pentanyl]-N-methylmethanamine (CAS No. 228730000007-59-9)) represents a promising candidate in the development of novel therapeutics for a range of neurological and psychiatric disorders. Its unique molecular structure, combined with favorable pharmacological properties, positions it as a valuable asset in both academic research and pharmaceutical innovation.